Cas no 1082130-43-5 (2-Isobutyrylamino-thiazole-4-carboxylic Acid)
1082130-43-5 structure
2-Isobutyrylamino-thiazole-4-carboxylic Acid
2-Isobutyrylamino-thiazole-4-carboxylic Acid Properties
Names and Identifiers
-
- 2-Isobutyramidothiazole-4-carboxylic acid
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- MFCD11564857
- O=C(C1=CSC(NC(C(C)C)=O)=N1)O
Computed Properties
- 214.04121336g/mol
- 2
- 5
- 3
- 214.04121336g/mol
- 14
- 245
- 0
- 0
- 0
- 0
- 0
- 1
- 1.4
- 108Ų
Experimental Properties
- Very slightly soluble (0.64 g/l) (25 º C),
- 1.417±0.06 g/cm3 (20 ºC 760 Torr),
2-Isobutyrylamino-thiazole-4-carboxylic Acid Price
2-Isobutyrylamino-thiazole-4-carboxylic Acid Related Literature
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Manuel Jesús Chan-Bacab,Luis Manuel Peña-Rodríguez Nat. Prod. Rep., 2001,18, 674-688
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Ross McLellan,Julien Rezé,Stephanie M. Taylor,Ruaraidh D. McIntosh,Euan K. Brechin,Scott J. Dalgarno Chem. Commun., 2014,50, 2202-2204
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Maasoumeh Jafarpour,Abdolreza Rezaeifard,Mahboube Ghahramaninezhad,Fahimeh Feizpour Green Chem., 2015,17, 442-452
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Liwei Tang,Yi Liu,Xi Zeng J. Mater. Chem. C, 2023,11, 3981-3988
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7. Minerals
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Francisco Ramón Fortea-Pérez,Nadia Marino,Giovanni de Munno,Donatella Armentano,Miguel Julve RSC Adv., 2016,6, 6164-6170
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Vijaya Lakshmi Vegunta,Raghu Deshpande Green Chem., 2022,24, 2636-2637
1082130-43-5 (2-Isobutyrylamino-thiazole-4-carboxylic Acid) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1082130-43-5)2-Isobutyrylamino-thiazole-4-carboxylic Acid
99%
1g
1202.0